New and tunable hydroxylated driving agents for the production of tailor-made gold nanorods†‡

RSC Advances Pub Date: 2013-07-31 DOI: 10.1039/C3RA42949K

Abstract

Gold nanorods with a relevant aspect ratio were synthesized in high yields and good selectivities in the presence of ammonium surfactants bearing tunable hydroxyalkylated headgroups. The role of the OH function was demonstrated and the dynamics of the growth process were investigated through UV-vis measurements.

Graphical abstract: New and tunable hydroxylated driving agents for the production of tailor-made gold nanorods
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